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Abstract

Glyceryl Tribenzoate, a molecule of significant industrial and pharmaceutical relevance, is
often encountered under a variety of names, leading to potential confusion in research,
development, and regulatory affairs. This in-depth technical guide serves as a definitive
resource for researchers, scientists, and drug development professionals, aiming to demystify
its nomenclature. We will explore its chemical identity, from its IUPAC name and CAS number
to common synonyms and commercial trade names. This guide provides a comprehensive
overview of its physicochemical properties, its multifaceted applications as a plasticizer and
excipient, and the analytical methodologies crucial for its quality control. By consolidating this
information, we aim to provide a foundational understanding that supports effective sourcing,
application, and innovation.

The Multifaceted Identity of Glyceryl Tribenzoate

In the precise world of chemical and pharmaceutical sciences, unambiguous identification of a
compound is paramount. Glyceryl tribenzoate, the tri-ester of glycerol and benzoic acid, is a
prime example of a compound with a diverse etymology, stemming from its various applications
and historical commercialization. Understanding this landscape of synonyms and identifiers is
not merely an academic exercise; it is crucial for accurate literature review, unambiguous
regulatory submissions, and consistent quality control in manufacturing processes. This guide
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provides the necessary clarity, ensuring that professionals across disciplines are speaking the
same chemical language.

Unraveling the Nomenclature: Synonyms and
Identifiers

The varied nomenclature of glyceryl tribenzoate reflects its broad utility. A thorough
understanding of these names is essential for navigating scientific literature, patents, and
commercial supply chains.

IUPAC Name and Chemical Structure

The systematic name for glyceryl tribenzoate, according to the International Union of Pure
and Applied Chemistry (IUPAC), is 2,3-bis(benzoyloxy)propyl benzoate[1]. This name precisely
describes the molecular structure: a propane-1,2,3-triol (glycerol) backbone where each
hydroxyl group has formed an ester linkage with a benzoate group.

e Molecular Formula: C24H200s6[2]
e Molecular Weight: 404.41 g/mol [2]
Figure 1: Chemical Structure of Glyceryl Tribenzoate

A 2D representation of the glyceryl tribenzoate molecule.

Common Synonyms and Chemical Names

Beyond its systematic name, glyceryl tribenzoate is known by several other names in
scientific and commercial contexts. These often provide a more direct link to its chemical
origins:

o Tribenzoin: This is a widely used and accepted common name|[2].

o Glycerol tribenzoate: This name clearly indicates its composition from glycerol and three
benzoate units[1][3].

e 1,2 ,3-Propanetriol, tribenzoate: A semi-systematic name that is frequently found in chemical
databases and regulatory documents[1][4].
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e Propane-1,2,3-triyl tribenzoate: Another variation of the semi-systematic name[1].

Trade Names and Commercial Designations

Commercially, glyceryl tribenzoate is marketed under various trade names, which often
denote specific grades or formulations intended for particular applications. It is crucial for
procurement and formulation scientists to be aware of these to ensure the correct material is
sourced.

Trade Name Typical Application/Industry

Plasticizer for polymers, adhesives, and
Benzoflex™ S-404

coatings[1][5].

Uniplex 260 Plasticizer in various polymer systems[1][5].

Historical trade name for use as a plasticizer[1]

[3].

Mollit B

Plastic A Another historical trade name[1][3].

Key Identifiers

For unequivocal identification in a regulatory and research context, numerical identifiers are the
gold standard.

Identifier Value

CAS Registry Number 614-33-5[1][2]
EC Number 210-379-6[1]
UNII 3LZYO0X529Y[1]
FEMA Number 3398[1][4]
JECFA Number 861[1][4]

Physicochemical Properties and Specifications
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The utility of glyceryl tribenzoate in various applications is a direct consequence of its
physical and chemical properties. It is typically supplied as a white to off-white crystalline
powder or flakes[6][7][8].

Property Value
Physical Form White crystalline powder or flakes at 25°C[7][8].
Melting Point 68-72 °C[5]
. Insoluble in water; soluble in ether, ethyl
Solubility
acetate, benzene, chloroform[6][7].
Little to no odor, sometimes described as
Odor

balsamic[5][6].

Different grades (e.g., technical vs. pharmaceutical) will have varying specifications for purity,
acid value, and heavy metal content. For pharmaceutical applications, adherence to
pharmacopeial standards is required.

Applications in Drug Development and Beyond

Glyceryl tribenzoate's excellent compatibility with a wide range of polymers and its favorable
safety profile make it a versatile ingredient.

As a Pharmaceutical Excipient and Plasticizer

In the pharmaceutical industry, glyceryl tribenzoate is valued as a safe and non-toxic
additive[9]. Its primary function is as a solid plasticizer. Plasticizers are crucial additives in
polymer formulations, such as those used for film coatings on tablets or in the manufacturing of
medical devices. They work by embedding themselves between polymer chains, reducing
intermolecular forces and thereby increasing the flexibility and durability of the material[10].

o Mechanism of Action: As a solid plasticizer, glyceryl tribenzoate enhances the flexibility of
polymer films, preventing cracking and ensuring the integrity of coatings on solid dosage
forms[11]. Its compatibility with cellulose derivatives (e.g., cellulose acetate) and vinyl resins
is particularly noteworthy[11][12].
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o Applications: It is used in tablet coatings, transdermal patches, and as a processing aid in
polymer-based drug delivery systems[13]. It is also used as a solvent and penetration
enhancer in some topical preparations[13].

Industrial Applications

Beyond pharmaceuticals, glyceryl tribenzoate is a high-performance additive in numerous
industrial sectors:

o Adhesives: It enhances the adhesion and thermal bonding strength of polyvinyl acetate
(PVA) based adhesives[14][15].

o Coatings and Inks: It improves heat seal properties and moisture resistance in nitrocellulose
coatings and printing inks[14][15].

o Cosmetics: It serves as an emollient and skin-conditioning agent in skincare products,
lotions, and sunscreens[13]. It is also used in nail lacquer formulations[11][15].

Use as a Flavoring Agent

The U.S. Food and Drug Administration (FDA) has approved glyceryl tribenzoate as a
flavoring ingredient[4][9]. It is listed under 21 CFR 175.105 for use in adhesives and 21 CFR
176.180 for components of paper and paperboard in contact with dry food[4][16]. The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no safety
concern at current levels of intake when used as a flavouring agent"[17].

Analytical Methodologies for Quality Control

Ensuring the identity, purity, and strength of glyceryl tribenzoate is critical, particularly for
pharmaceutical use. High-Performance Liquid Chromatography (HPLC) is the gold standard for
assay and impurity profiling.

Experimental Protocol: HPLC Assay of Glyceryl
Tribenzoate

This protocol describes a general-purpose reversed-phase HPLC method for determining the
purity of a glyceryl tribenzoate raw material.
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Objective: To quantify the amount of glyceryl tribenzoate in a sample and separate it from
potential impurities.

Instrumentation:

e High-Performance Liquid Chromatograph with a UV detector.

e C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 um particle size).
o Data acquisition and processing software.

Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

o Glyceryl Tribenzoate Reference Standard

Chromatographic Conditions:

Mobile Phase: Acetonitrile and Water (e.g., 70:30 v/v), isocratic.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 230 nm

Injection Volume: 10 pL
Procedure:

o Standard Preparation: Accurately weigh about 50 mg of Glyceryl Tribenzoate Reference
Standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with the
mobile phase to obtain a concentration of approximately 1.0 mg/mL.

o Sample Preparation: Prepare the sample solution in the same manner as the Standard
Preparation, using the glyceryl tribenzoate raw material.
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o System Suitability: Inject the Standard Preparation five times. The relative standard deviation
(RSD) of the peak areas for the five replicate injections should not be more than 2.0%.

e Analysis: Inject the Standard Preparation and the Sample Preparation into the
chromatograph.

o Calculation: Calculate the percentage of glyceryl tribenzoate in the sample using the
following formula: % Assay = (Area_Sample / Area_Standard) * (Conc_Standard /
Conc_Sample) * 100

Visualization of Analytical Workflow

The following diagram illustrates the key steps in the HPLC quality control workflow.

Figure 2: HPLC Analytical Workflow for Glyceryl Tribenzoate QC
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A flowchart of the quality control process for glyceryl tribenzoate using HPLC.
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Regulatory and Safety Considerations

Glyceryl tribenzoate is generally considered to have low toxicity[18]. As mentioned, it is
approved by the FDA for indirect food contact and as a flavoring agent[4][16]. Safety Data
Sheets (SDS) indicate that it is not classified as a hazardous substance, though standard
laboratory precautions like wearing gloves and eye protection should be followed during
handling[19][20]. While extensive toxicity data is not publicly available for all exposure routes,
its long history of use in food, cosmetics, and pharmaceuticals supports a favorable safety
profile for its intended applications[19].

Conclusion

Glyceryl tribenzoate is a versatile and widely used compound whose identity is often
obscured by a plethora of synonyms and trade names. For the research, development, and
quality control scientist, a clear and comprehensive understanding of this nomenclature is not
optional—it is essential for ensuring accuracy, safety, and regulatory compliance. From its
foundational role as a polymer plasticizer to its application as a food-safe flavoring agent,
glyceryl tribenzoate's utility is undeniable. By leveraging the information in this guide, from its
fundamental chemical identifiers to practical analytical workflows, professionals can navigate
the complexities of its use with confidence and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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